Cas no 78429-90-0 (4-methylpentane-2-sulfonyl chloride)

• Product Name: 4-methylpentane-2-sulfonyl chloride
• CAS No: 78429-90-0
• MF: C₆H₁₃ClO₂S
• MW: 184.684220075607
• CID: 4659019
• PubChem ID: 54347504
• Update Time: 2025-09-23

4-methylpentane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methylpentane-2-sulfonyl chloride
• 2-Pentanesulfonyl chloride, 4-methyl-

• Inchi： 1S/C6H13ClO2S/c1-5(2)4-6(3)10(7,8)9/h5-6H,4H2,1-3H3
• InChI Key： UDICPXQQCPKMFG-UHFFFAOYSA-N
• SMILES： CC(S(Cl)(=O)=O)CC(C)C

Computed Properties

• Exact Mass: 184.0324785g/mol
• Monoisotopic Mass: 184.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides